Cas no 89364-41-0 (1,4-Dioxane-2-carboxylic Acid)

1,4-Dioxane-2-carboxylic Acid is a heterocyclic carboxylic acid featuring a dioxane ring structure, which imparts unique reactivity and stability for synthetic applications. Its bifunctional nature—combining an ether linkage and a carboxyl group—makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or serving as a chiral building block in pharmaceutical and agrochemical development. The compound's rigid dioxane scaffold enhances stereochemical control in reactions, while the carboxylic acid moiety allows for further derivatization. It is commonly employed in medicinal chemistry for probing structure-activity relationships due to its balanced polarity and conformational constraints. Suitable for controlled reactions under mild conditions.
1,4-Dioxane-2-carboxylic Acid structure
1,4-Dioxane-2-carboxylic Acid structure
Product Name:1,4-Dioxane-2-carboxylic Acid
CAS No:89364-41-0
MF:C5H8O4
MW:132.114622116089
MDL:MFCD06260725
CID:711629
PubChem ID:5230755
Update Time:2025-05-27

1,4-Dioxane-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-DIOXANE-2-CARBOXYLIC ACID
    • 1,4-dioxane-2-carboxylic acid(SALTDATA: FREE)
    • 1,4-Dioxane-2-carboxylicacid
    • [1,4]dioxane-2-carboxylic acid
    • dioxane carboxylic
    • VGBAYGFELCUXBS-UHFFFAOYSA-N
    • KM2819
    • 4768AC
    • AK550289
    • AK167731
    • BB 0262248
    • Z381061418
    • p-Dioxane-2-carboxylic acid (7CI)
    • 1,4-Dioxan-2-carboxylic acid
    • 89364-41-0
    • (S)-[1,4]Dioxane-2-carboxylic acid
    • MFCD26954725
    • SCHEMBL1357465
    • DTXSID00901487
    • ALBB-016825
    • SB34504
    • AKOS003589016
    • BS-13063
    • F16389
    • SY168539
    • CS-0067955
    • AB01329833-02
    • DTXSID50411768
    • MFCD26954726
    • AB89943
    • NCGC00336196-01
    • NoName_610
    • SY047279
    • SY036334
    • (R)-[1,4]Dioxane-2-carboxylic acid
    • MFCD06260725
    • SB34765
    • Z362763682
    • F8881-7210
    • EN300-36158
    • DB-008749
    • 1,4-Dioxane-2-carboxylic Acid
    • MDL: MFCD06260725
    • Inchi: 1S/C5H8O4/c6-5(7)4-3-8-1-2-9-4/h4H,1-3H2,(H,6,7)
    • InChI Key: VGBAYGFELCUXBS-UHFFFAOYSA-N
    • SMILES: O=C(C1COCCO1)O

Computed Properties

  • Exact Mass: 132.04200
  • Monoisotopic Mass: 132.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 83.5-85 ºC (carbon tetrachloride )
  • Boiling Point: 288.5±35.0 ºC (760 Torr),
  • Flash Point: 129.1±19.4 ºC,
  • Refractive Index: 1.463
  • Solubility: Soluble (189 g/l) (25 º C),
  • PSA: 55.76000
  • LogP: -0.51360

1,4-Dioxane-2-carboxylic Acid Security Information

  • HazardClass:IRRITANT

1,4-Dioxane-2-carboxylic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Dioxane-2-carboxylic Acid Pricemore >>

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1,4-Dioxane-2-carboxylic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Nitric acid
Reference
Oxidation of 1,3- and 1,4-dioxanes by nitric acid
Gevorkyan, A. A.; Sargsyan, M. S.; Manukyan, A. T.; Khizantsyan, N. M.; Mkrtumyan, S. A., Armyanskii Khimicheskii Zhurnal, 1991, 44(7-8), 443-8

Production Method 2

Reaction Conditions
1.1 Solvents: Water
Reference
Preparation and derivatives of cyano-1,4-dioxane
Nelson, B. A.; Minsek, R. C.; Simon, J. I.; Underwood, D. L., Journal of the American Chemical Society, 1955, 77, 1695-6

1,4-Dioxane-2-carboxylic Acid Raw materials

1,4-Dioxane-2-carboxylic Acid Preparation Products

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